Cas no 13460-50-9 (Boric acid (HBO₂))

• Product Name: Boric acid (HBO₂)
• CAS No: 13460-50-9
• MF: BHO₂
• MW: 43.8177402019501
• MDL: MFCD00192264
• CID: 197154
• PubChem ID: 24865866
• Update Time: 2025-06-15

Boric acid (HBO₂) Chemical and Physical Properties

Names and Identifiers

• Boric acid (HBO₂)
• oxoborinic acid
• BHO2
• boranic acid
• METABORIC ACID
• Metaboric acid (HBO2)
• Metaborsaeure
• Metaborsaeure-II
• methaboric acid
• HBO2
• Hydroxyoxoboron
• boricacid(hbo2)
• Boric acid (HBO2)
• Metaboric acid 99%
• J-006564
• AI3-61266
• EINECS 236-659-8
• 13460-50-9
• Q3234481
• Metaboric acid, 99%
• VGTPKLINSHNZRD-UHFFFAOYSA-N
• DTXSID6065478
• Boric acid?
• DTXCID9034234

• MDL： MFCD00192264
• Inchi： 1S/BHO2/c2-1-3/h2H
• InChI Key： VGTPKLINSHNZRD-UHFFFAOYSA-N
• SMILES： OB=O

Computed Properties

• Exact Mass: 45.01480
• Monoisotopic Mass: 44.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 2.49 g/mL at 25 °C(lit.)
• Melting Point: 236°C
• Boiling Point: 1390 °C
• Refractive Index: 1.411
• PSA: 37.30000
• LogP: -1.32430
• Solubility: Not determined

Boric acid (HBO₂) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid organides Metalloid oxides
• Other Chemical Reagents
• Material Chemicals Electrical Materials

Additional information on Boric acid (HBO₂)

Boric Acid (HBO₂) and Its Applications in Modern Chemical and Biomedical Research

Boric acid (HBO₂), with the CAS number 13460-50-9, is a versatile compound that has garnered significant attention in both chemical and biomedical research due to its unique properties and broad range of applications. This white, crystalline powder is known for its ability to act as a mild acid and a Lewis acid, making it a valuable reagent in organic synthesis, catalysis, and material science. The compound's significance extends beyond its traditional uses, as recent advancements in research have highlighted its potential in drug development, nanotechnology, and environmental remediation.

The chemical structure of Boric acid (HBO₂) consists of boron atoms bonded to hydroxyl groups, forming a planar triangle with each boron atom coordinated to two oxygen atoms and two hydroxyl groups. This structure imparts unique properties such as high thermal stability and the ability to form stable complexes with various organic molecules. These characteristics make it an excellent candidate for use in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.

In the realm of pharmaceutical research, Boric acid (HBO₂) has been explored for its antimicrobial and anti-inflammatory properties. Recent studies have demonstrated its efficacy in inhibiting the growth of certain bacteria and fungi by disrupting their cell wall integrity. Additionally, researchers have investigated its potential role in the development of novel antiviral agents. The compound's ability to chelate metal ions has also been leveraged in the design of metal-organic frameworks (MOFs), which are being increasingly used for drug delivery systems and catalytic applications.

The use of Boric acid (HBO₂) in nanotechnology has opened up new avenues for material science applications. Its small size and high surface area make it an ideal candidate for use as a nanocatalyst in various chemical reactions. For instance, boric acid-based catalysts have been employed in the synthesis of fine chemicals and polymers, where they exhibit superior catalytic activity compared to traditional catalysts. Furthermore, the compound's ability to form stable nanoparticles has led to its use in advanced materials such as coatings and sensors.

In environmental science, Boric acid (HBO₂) has been utilized for water treatment and pollution control. Its capacity to bind with heavy metals makes it an effective agent for removing toxic substances from wastewater. Recent research has also highlighted its potential in mitigating the effects of industrial pollutants by facilitating their degradation into less harmful compounds. This application is particularly relevant in regions where industrial discharge poses significant environmental challenges.

The biomedical field has seen significant interest in Boric acid (HBO₂) due to its potential role as a therapeutic agent. Studies have shown that boric acid can enhance the stability of proteins and enzymes, making it useful in biotechnological applications such as enzyme immobilization. Additionally, its anti-inflammatory properties have led to investigations into its use as a topical treatment for skin conditions like eczema and psoriasis. The compound's ability to modulate cellular processes has also sparked interest in its potential use as an anticancer agent.

The synthesis of Boric acid (HBO₂) can be achieved through various methods, including the reaction of boric oxide with water or hydroxides, and the oxidation of boranes. Advances in synthetic chemistry have enabled the production of high-purity grades of boric acid, which are essential for sensitive applications such as pharmaceuticals and electronics. The development of more efficient synthetic routes has not only improved yield but also reduced costs, making boric acid more accessible for industrial use.

The future prospects of Boric acid (HBO₂) are promising, with ongoing research exploring new applications across multiple disciplines. In drug discovery, researchers are investigating its potential as a prodrug or adjuvant to enhance the efficacy of existing therapies. In materials science, boric acid-based composites are being developed for use in lightweight yet durable materials suitable for aerospace and automotive industries. The compound's versatility ensures that it will remain a cornerstone of innovation in both academic research and industrial applications.